ethyl (3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl)acetate
Overview
Description
Ethyl (3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl)acetate is a chemical compound with the molecular formula C12H13NO3S . It is related to other compounds such as Ethyl [6- (morpholin-4-ylsulfonyl)-3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl]acetate .
Physical And Chemical Properties Analysis
The physical and chemical properties of ethyl (3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl)acetate include a molecular weight of 235.24 g/mol, a computed XLogP3-AA of 1.3, no hydrogen bond donors, four hydrogen bond acceptors, and four rotatable bonds . Its exact mass and monoisotopic mass are both 235.08445790 g/mol .Scientific Research Applications
Unique Chemical Structure
“Ethyl (3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl)acetate” is a unique chemical compound with a complex structure . It belongs to the class of compounds known as 1,2,4-benzothiadiazine-1,1-dioxides . The presence of various functional groups in its structure makes it a versatile compound for different applications .
Antimicrobial and Antiviral Activities
Compounds containing the 1,2,4-benzothiadiazine-1,1-dioxide ring, such as our compound of interest, have been reported to exhibit antimicrobial and antiviral activities . They have shown promising results against Newcastle disease virus , making them potential candidates for the development of new antiviral therapeutics .
Antihypertensive Properties
1,2,4-benzothiadiazine-1,1-dioxides have been studied for their antihypertensive properties . The modification of the 3-substituents in these compounds has been the main focus of researchers in the search for improved biological activity .
Antidiabetic Effects
These compounds have also been reported to exhibit antidiabetic effects . This makes them potential candidates for the development of new drugs for the treatment of diabetes .
Anticancer Properties
The 1,2,4-benzothiadiazine-1,1-dioxide ring has been associated with anticancer properties . Further research is needed to explore the potential of these compounds in cancer treatment .
KATP Channel Activators
Compounds containing the 1,2,4-benzothiadiazine-1,1-dioxide ring have been reported to act as KATP channel activators . This property can be exploited in the development of drugs for various diseases .
AMPA Receptor Modulators
These compounds have also been reported to act as AMPA receptor modulators . This property can be beneficial in the treatment of various neurological disorders .
COX Inhibitors
Compounds similar to “ethyl (3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl)acetate” have been studied for their ability to inhibit COX-2 and COX-1 . This makes them potential candidates for the development of anti-inflammatory drugs .
Mechanism of Action
Target of Action
This compound is part of a unique collection of chemicals provided for early discovery researchers
Mode of Action
It’s known that amino substitution at certain positions has shown moderate activity , suggesting that the compound might interact with its targets through specific structural motifs.
Biochemical Pathways
The compound’s structure suggests potential involvement in pathways related to benzothiazine and oxazinone
properties
IUPAC Name |
ethyl 2-(3-oxo-1,4-benzothiazin-4-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3S/c1-2-16-12(15)7-13-9-5-3-4-6-10(9)17-8-11(13)14/h3-6H,2,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVCWFHUVHSQFAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)CSC2=CC=CC=C21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20390551 |
Source
|
| Record name | ethyl 2-(3-oxo-1,4-benzothiazin-4-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20390551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl (3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl)acetate | |
CAS RN |
6376-75-6 |
Source
|
| Record name | ethyl 2-(3-oxo-1,4-benzothiazin-4-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20390551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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